(E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-1-[4-(6-methoxypyridazin-3-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C18H20N4O2/c1-24-17-9-8-16(19-20-17)21-11-13-22(14-12-21)18(23)10-7-15-5-3-2-4-6-15/h2-10H,11-14H2,1H3/b10-7+
• InChI Key: GGLKFGSUTZLXSW-JXMROGBWSA-N
• Canonical SMILES: COC1=NN=C(C=C1)N2CCN(CC2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: COC1=NN=C(C=C1)N2CCN(CC2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

(E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one, also known as MPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPP is a piperazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one is not fully understood, but it is thought to act on a range of neurotransmitter systems in the brain. (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
(E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one has been shown to exhibit a range of biochemical and physiological effects, including the ability to reduce oxidative stress and inflammation in the brain. (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one in lab experiments is that it has been extensively studied and its effects are well understood. However, one limitation is that it may not be suitable for all types of experiments, as its effects may vary depending on the specific conditions of the experiment.

Future Directions

There are many potential future directions for research on (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one. One area of interest is in the development of new treatments for neurological disorders, as (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one has shown promise as a neuroprotective agent. Other areas of interest include the development of new methods for synthesizing (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one, and the exploration of its potential applications in other areas of scientific research.

Scientific Research Applications

(E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one has been shown to have a range of potential applications in scientific research. One area of interest is in the development of new treatments for neurological disorders such as Parkinson's disease. (E)-1-(4-(6-methoxypyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one has been shown to exhibit neuroprotective effects, and may have potential as a therapeutic agent for these types of conditions.